N-(2,4-difluorophenyl)-2-((4-(4-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)acetamide

• Molecular Formula: C20H14F5N3O2S
• Molecular Weight: 455.4 g/mol
• IUPAC Name: N-(2,4-difluorophenyl)-2-[4-(4-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C20H14F5N3O2S/c1-30-13-5-2-11(3-6-13)16-9-17(20(23,24)25)28-19(27-16)31-10-18(29)26-15-7-4-12(21)8-14(15)22/h2-9H,10H2,1H3,(H,26,29)
• InChI Key: MJUXXRVNKKJJQY-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2=CC(=NC(=N2)SCC(=O)NC3=C(C=C(C=C3)F)F)C(F)(F)F

Description

N-(2,4-difluorophenyl)-2-((4-(4-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)acetamide, also known as DFP-10917, is a small molecule inhibitor that has been studied for its potential use in cancer treatment. The compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of N-(2,4-difluorophenyl)-2-((4-(4-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)acetamide involves the inhibition of several kinases that are involved in cancer cell proliferation and survival. The compound has been shown to inhibit the activity of AKT, a kinase that is involved in cell survival and proliferation, as well as several other kinases that are involved in cell signaling pathways.
Biochemical and Physiological Effects:
N-(2,4-difluorophenyl)-2-((4-(4-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)acetamide has been shown to have several biochemical and physiological effects, including the inhibition of cancer cell proliferation and the induction of apoptosis in cancer cells. In addition, the compound has been shown to inhibit the activity of several kinases that are involved in cell signaling pathways, which may contribute to its anticancer effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,4-difluorophenyl)-2-((4-(4-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)acetamide in lab experiments is that it has been shown to be effective in inhibiting the growth of cancer cells in vitro and in vivo. However, one limitation of using the compound is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in cancer treatment.

Future Directions

There are several future directions for research on N-(2,4-difluorophenyl)-2-((4-(4-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)acetamide, including the optimization of its use in cancer treatment and the development of new analogs with improved efficacy and selectivity. In addition, further research is needed to fully understand the mechanism of action of the compound and its potential for use in combination with other cancer therapies.

Synthesis Methods

The synthesis of N-(2,4-difluorophenyl)-2-((4-(4-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)acetamide involves several steps, including the preparation of intermediates and the final coupling reaction. The synthesis begins with the preparation of 4-(4-methoxyphenyl)-6-(trifluoromethyl)pyrimidine-2-thiol, which is then coupled with 2,4-difluoroaniline to form the intermediate N-(2,4-difluorophenyl)-2-((4-(4-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)acetamide.

Scientific Research Applications

N-(2,4-difluorophenyl)-2-((4-(4-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)acetamide has been studied for its potential use in cancer treatment, particularly in the treatment of solid tumors. The compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, and has also been shown to induce apoptosis in cancer cells. In addition, N-(2,4-difluorophenyl)-2-((4-(4-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)acetamide has been shown to inhibit the activity of several kinases that are involved in cancer cell proliferation and survival.